Propyl 4-[(butanoylcarbamothioyl)amino]benzoate

• IUPAC Name: propyl 4-(butanoylcarbamothioylamino)benzoate
• InChI: InChI=1S/C15H20N2O3S/c1-3-5-13(18)17-15(21)16-12-8-6-11(7-9-12)14(19)20-10-4-2/h6-9H,3-5,10H2,1-2H3,(H2,16,17,18,21)
• InChI Key: ZQNFNSBQPOCCFR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)OCCC
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

Propyl 4-[(butanoylcarbamothioyl)amino]benzoate is an organic compound with a complex structure that includes a benzoate ester, a butanoyl group, and a carbamothioyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propyl 4-[(butanoylcarbamothioyl)amino]benzoate typically involves multiple stepsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of flow microreactor systems, which offer advantages in terms of efficiency, scalability, and sustainability. These systems allow for precise control over reaction conditions and can be optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Propyl 4-[(butanoylcarbamothioyl)amino]benzoate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the ester and amide functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Propyl 4-[(butanoylcarbamothioyl)amino]benzoate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and as an additive in polymer composites to enhance mechanical properties

Mechanism of Action

The mechanism of action of Propyl 4-[(butanoylcarbamothioyl)amino]benzoate involves its interaction with molecular targets such as sodium channels. By binding to these channels, the compound can inhibit the influx of sodium ions, thereby blocking nerve impulse transmission. This mechanism is similar to that of local anesthetics, which prevent the generation and conduction of sensory nerve impulses .

Comparison with Similar Compounds

Similar Compounds

Propyl 4-aminobenzoate: Known for its use as a local anesthetic.

Butyl 4-aminobenzoate: Another local anesthetic with similar properties.

Ethyl 4-aminobenzoate: Commonly used in topical anesthetics.

Uniqueness

Its ability to undergo a variety of chemical reactions and its potential therapeutic effects make it a valuable compound for further research and development .